Cas no 1197906-25-4 (1-(3,4-Difluorophenyl)-5-methyl-2,3-dihydro-1H-imidazol-2-one)

• Product Name: 1-(3,4-Difluorophenyl)-5-methyl-2,3-dihydro-1H-imidazol-2-one
• CAS No: 1197906-25-4
• MF: C₁₀H₈F₂N₂O
• MW: 210.180129051208
• CID: 5709242
• PubChem ID: 45792079
• Update Time: 2025-11-01

1-(3,4-Difluorophenyl)-5-methyl-2,3-dihydro-1H-imidazol-2-one Chemical and Physical Properties

Names and Identifiers

• EN300-52832
• Z760037344
• 3-(3,4-difluorophenyl)-4-methyl-1H-imidazol-2-one
• AKOS034591322
• 1-(3,4-difluorophenyl)-5-methyl-2,3-dihydro-1H-imidazol-2-one
• 1197906-25-4
• CS-0250936
• 1-(3,4-Difluorophenyl)-5-methyl-2,3-dihydro-1H-imidazol-2-one

• Inchi： 1S/C10H8F2N2O/c1-6-5-13-10(15)14(6)7-2-3-8(11)9(12)4-7/h2-5H,1H3,(H,13,15)
• InChI Key： ZPKNGZFWHGBTBS-UHFFFAOYSA-N
• SMILES： FC1=C(C=CC(=C1)N1C(NC=C1C)=O)F

Computed Properties

• Exact Mass: 210.06046921g/mol
• Monoisotopic Mass: 210.06046921g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 306
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 32.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles

Additional information on 1-(3,4-Difluorophenyl)-5-methyl-2,3-dihydro-1H-imidazol-2-one

Comprehensive Overview of 1-(3,4-Difluorophenyl)-5-methyl-2,3-dihydro-1H-imidazol-2-one (CAS No. 1197906-25-4)

The compound 1-(3,4-Difluorophenyl)-5-methyl-2,3-dihydro-1H-imidazol-2-one (CAS No. 1197906-25-4) is a fluorinated heterocyclic molecule that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features and potential applications. This imidazolone derivative is characterized by a difluorophenyl moiety attached to a 5-methyl-2,3-dihydro-1H-imidazol-2-one core, which contributes to its distinct chemical and biological properties. Researchers are increasingly exploring its role in drug discovery, particularly in the development of small-molecule inhibitors targeting enzymes and receptors involved in various diseases.

In recent years, the demand for fluorinated organic compounds has surged, driven by their enhanced metabolic stability and bioavailability compared to non-fluorinated analogs. The presence of fluorine atoms in 1-(3,4-Difluorophenyl)-5-methyl-2,3-dihydro-1H-imidazol-2-one (CAS No. 1197906-25-4) is a key factor in its potential therapeutic applications. Fluorine's electronegativity and small atomic radius often improve binding affinity to biological targets, making this compound a valuable scaffold for medicinal chemistry projects. Additionally, its imidazolone ring is a common pharmacophore found in many bioactive molecules, further highlighting its relevance in modern drug design.

The synthesis of 1-(3,4-Difluorophenyl)-5-methyl-2,3-dihydro-1H-imidazol-2-one typically involves multi-step organic reactions, including condensation and cyclization processes. Advanced techniques such as microwave-assisted synthesis and flow chemistry have been employed to optimize its production, ensuring higher yields and purity. These innovations align with the growing trend toward green chemistry and sustainable manufacturing practices, which are critical considerations for industries aiming to reduce environmental impact.

One of the most searched questions related to this compound is: "What are the applications of 1-(3,4-Difluorophenyl)-5-methyl-2,3-dihydro-1H-imidazol-2-one in drug discovery?" Current studies suggest its potential as a kinase inhibitor or GPCR modulator, with ongoing research focusing on its efficacy in treating inflammatory and neurodegenerative disorders. The compound's ability to interact with biological targets has also sparked interest in its use for crop protection agents, where fluorinated compounds are known to enhance pesticidal activity.

Another trending topic is the structure-activity relationship (SAR) of imidazolone derivatives. Researchers are investigating how modifications to the difluorophenyl or methyl groups affect the compound's potency and selectivity. Such studies are crucial for optimizing lead compounds in preclinical development, addressing challenges like drug resistance and off-target effects. Computational tools, including molecular docking and QSAR modeling, are frequently used to predict the behavior of this molecule in biological systems.

From an industrial perspective, the scalability of 1-(3,4-Difluorophenyl)-5-methyl-2,3-dihydro-1H-imidazol-2-one production is a key concern. Companies are investing in continuous manufacturing technologies to meet the rising demand for high-purity intermediates. Regulatory compliance, particularly regarding REACH and FDA guidelines, is another critical aspect, ensuring that the compound meets safety standards for human and environmental health.

In summary, 1-(3,4-Difluorophenyl)-5-methyl-2,3-dihydro-1H-imidazol-2-one (CAS No. 1197906-25-4) represents a promising candidate for diverse applications in life sciences. Its fluorinated architecture and heterocyclic core offer a versatile platform for innovation, aligning with contemporary trends in precision medicine and sustainable chemistry. As research progresses, this compound is likely to play a pivotal role in addressing unmet medical and agricultural needs.